4-(5-Benzyl-1,3,4-oxadiazol-2-yl)benzoic acid
Cat. No. B8532883
M. Wt: 280.28 g/mol
InChI Key: ZVJDNALRGPHMKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1ccc(-c2nnc(Cc3ccccc3)o2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:26]1[O:27][CH2:28][CH2:29][CH2:30]1.[CH3:1][O:2][C:3]([c:4]1[cH:5][cH:6][c:7](-[c:10]2[o:11][c:12]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[n:13][n:14]2)[cH:8][cH:9]1)=[O:22].[ClH:25].[Li+:23].[OH-:24].[OH2:31]>>[O:2]=[C:3]([c:4]1[cH:5][cH:6][c:7](-[c:10]2[o:11][c:12]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[n:13][n:14]2)[cH:8][cH:9]1)[OH:22]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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COC(=O)c1ccc(-c2nnc(Cc3ccccc3)o2)cc1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(-c2nnc(Cc3ccccc3)o2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1ccc(-c2nnc(Cc3ccccc3)o2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
